Cas no 140862-00-6 (2-ethenyl-4-nitro-2H-1,2,3-triazole)

• Product Name: 2-ethenyl-4-nitro-2H-1,2,3-triazole
• CAS No: 140862-00-6
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• MDL: MFCD33549974
• CID: 1308234
• PubChem ID: 23279534
• Update Time: 2025-07-23

2-ethenyl-4-nitro-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 2-ethenyl-4-nitro-
• 2-ethenyl-4-nitro-2H-1,2,3-triazole
• 140862-00-6
• EN300-27776995

• MDL： MFCD33549974
• Inchi： 1S/C4H4N4O2/c1-2-7-5-3-4(6-7)8(9)10/h2-3H,1H2
• InChI Key： CQEKBIUMKCPDEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=C)N=1)=O

Computed Properties

• Exact Mass: 140.03352
• Monoisotopic Mass: 140.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 73.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-ethenyl-4-nitro-2H-1,2,3-triazole

Comprehensive Overview of 2-Ethenyl-4-nitro-2H-1,2,3-triazole (CAS No. 140862-00-6): Properties, Applications, and Innovations

The compound 2-ethenyl-4-nitro-2H-1,2,3-triazole (CAS No. 140862-00-6) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. As researchers and industries increasingly explore novel materials for advanced technologies, this compound stands out for its versatility in fields such as pharmaceuticals, agrochemicals, and materials science. Its molecular structure, featuring a nitro group and an ethenyl substituent on a 1,2,3-triazole ring, offers a robust platform for further chemical modifications and functionalization.

One of the most searched questions regarding 2-ethenyl-4-nitro-2H-1,2,3-triazole revolves around its synthesis and stability. The compound is typically synthesized through cyclization reactions involving nitrile oxides or via click chemistry approaches, which are highly efficient and modular. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to produce this compound, aligning with the global push toward sustainable manufacturing. Its stability under various conditions makes it suitable for long-term storage and application in diverse environments, a feature highly valued in industrial settings.

In the pharmaceutical sector, 2-ethenyl-4-nitro-2H-1,2,3-triazole has been investigated as a potential scaffold for drug development. The 1,2,3-triazole core is known for its bioisosteric properties, often mimicking amide or ester functionalities in bioactive molecules. Researchers are particularly interested in its role as a precursor for antimicrobial agents or anti-inflammatory compounds, addressing the growing demand for new therapeutic options amid rising antibiotic resistance. These applications are frequently highlighted in academic literature and patent filings, reflecting the compound's commercial and scientific relevance.

Another trending topic is the use of 2-ethenyl-4-nitro-2H-1,2,3-triazole in materials science, especially in the development of high-performance polymers and energetic materials. The nitro group contributes to the compound's energetic characteristics, while the ethenyl moiety allows for polymerization or cross-linking, creating materials with tailored mechanical and thermal properties. This dual functionality has sparked interest in aerospace, automotive, and defense industries, where lightweight yet durable materials are critical. Online forums and research databases often feature discussions on optimizing these properties for specific applications.

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Environmental and safety considerations are also critical when discussing 2-ethenyl-4-nitro-2H-1,2,3-triazole. While the compound is not classified as hazardous under standard regulations, proper handling protocols should always be followed to ensure workplace safety. This aligns with broader industry trends emphasizing responsible chemical management and green alternatives, topics that resonate strongly with environmentally conscious stakeholders.

In conclusion, 2-ethenyl-4-nitro-2H-1,2,3-triazole (CAS No. 140862-00-6) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from life sciences to advanced materials, underscore its importance in modern research and industry. By staying updated on the latest developments and addressing common user queries, this overview aims to provide a valuable resource for professionals and enthusiasts alike.